Facile synthesis of multi-block copolymers containing poly(ester–amide) segments with an ordered side group sequence†

Polymer Chemistry Pub Date: 2013-05-08 DOI: 10.1039/C3PY00382E

Abstract

We report a facile method for the synthesis of multi-block copolymers consisting of poly(ethylene glycol) (PEG) and poly(ester–amide) segments with an ordered side group sequence via multicomponent polymerization based on the Passerini reaction (PR). The technique involves the polymer supported liquid-phase synthesis of three PEG diacid macromonomers (M1–M3) via stepwise PR with tert-butyl isocyanoacetate and a functional aldehyde followed by selective hydrolysis, and the final multicomponent polymerization of M1–M3 with phenylacetaldehyde and 1,6-diisocyanohexane.

Graphical abstract: Facile synthesis of multi-block copolymers containing poly(ester–amide) segments with an ordered side group sequence
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